2-(4-Methoxyphenyl)-2H-1,2,3-triazole

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)triazole
• InChI: InChI=1S/C9H9N3O/c1-13-9-4-2-8(3-5-9)12-10-6-7-11-12/h2-7H,1H3
• InChI Key: KTMCIQDKVIHVAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=CC=N2

Description

2-(4-Methoxyphenyl)-2H-1,2,3-triazole is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a 4-methoxyphenyl group at the 2-position. This scaffold is notable for its structural versatility, enabling diverse biological and chemical applications. The methoxy group enhances electron density in the aromatic ring, influencing reactivity and intermolecular interactions. It has been synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or through cyclization of appropriate precursors, as seen in derivatives like ethyl 2-(4-methoxyphenyl)-5-phenyl-2H-1,2,3-triazole-4-carboxylate (EMPC), which is utilized as a fluorescent probe for Hg²⁺ detection .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The biological and chemical behavior of 1,2,3-triazoles is highly dependent on substituents. Below is a comparative analysis of key analogs:

Compound	Substituents	Key Properties
2-(4-Methoxyphenyl)-2H-1,2,3-triazole	4-Methoxyphenyl at C2	Fluorescent probe for Hg²⁺ (REMPC derivative); high selectivity in aqueous media
2-(4-Chlorophenyl)-2H-1,2,3-triazole	4-Chlorophenyl at C2	Antimicrobial activity (e.g., 70.4% inhibition against Fusarium graminearum at 25 mg/L)
2-(4-Fluorophenyl)-2H-1,2,3-triazole	4-Fluorophenyl at C2	Moderate α-glycosidase inhibition (IC₅₀ ~50 μM); structural analogs used in crystallography
2-(4-Trifluoromethoxyphenyl)-2H-1,2,3-triazole	4-Trifluoromethoxyphenyl at C2	Iodinated derivatives (e.g., 9b) synthesized via deprotometalation-iodolysis (6% yield)
2-Phenyl-2H-1,2,3-triazole-4-carbaldehyde	Aldehyde group at C4	Potent α-glycosidase inhibitor (IC₅₀ = 0.023 μM)

Key Observations :

• Electron-withdrawing groups (e.g., Cl, CF₃O) enhance antimicrobial and anticancer activity but may reduce solubility.
• Electron-donating groups (e.g., OCH₃) improve fluorescent properties and metal-ion binding .
• Iodinated derivatives exhibit unique reactivity for further functionalization .